molecular formula C10H16N2O B13284754 4-((Pyridin-3-ylmethyl)amino)butan-2-ol

4-((Pyridin-3-ylmethyl)amino)butan-2-ol

Cat. No.: B13284754
M. Wt: 180.25 g/mol
InChI Key: MKMLQOWMKRBADH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-((Pyridin-3-ylmethyl)amino)butan-2-ol is a secondary amine derivative featuring a pyridine ring linked via a methylene group to an amino-substituted butan-2-ol chain (CymitQuimica, 2025) . Its molecular formula is C₁₀H₁₅N₂O, with a molecular weight of 179.25 g/mol.

Properties

Molecular Formula

C10H16N2O

Molecular Weight

180.25 g/mol

IUPAC Name

4-(pyridin-3-ylmethylamino)butan-2-ol

InChI

InChI=1S/C10H16N2O/c1-9(13)4-6-12-8-10-3-2-5-11-7-10/h2-3,5,7,9,12-13H,4,6,8H2,1H3

InChI Key

MKMLQOWMKRBADH-UHFFFAOYSA-N

Canonical SMILES

CC(CCNCC1=CN=CC=C1)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-((Pyridin-3-ylmethyl)amino)butan-2-ol typically involves the reaction of pyridine derivatives with appropriate amines and alcohols. One common method involves the reaction of pyridine-3-carboxaldehyde with 4-aminobutan-2-ol under reductive amination conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium borohydride or hydrogen gas with a suitable catalyst .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as crystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions: 4-((Pyridin-3-ylmethyl)amino)butan-2-ol can undergo various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

    Reduction: The compound can be reduced to form different amine derivatives.

    Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

    Oxidation: Reagents such as potassium permanganate or chromium trioxide.

    Reduction: Reagents like lithium aluminum hydride or catalytic hydrogenation.

    Substitution: Conditions involving alkyl halides or acyl chlorides.

Major Products:

Scientific Research Applications

4-((Pyridin-3-ylmethyl)amino)butan-2-ol has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 4-((Pyridin-3-ylmethyl)amino)butan-2-ol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes by binding to their active sites, thereby preventing substrate access. The pathways involved often include signal transduction and metabolic processes .

Comparison with Similar Compounds

4-[(Thiophen-3-ylmethyl)amino]butan-2-ol

Structural Differences :

  • Replaces the pyridine ring with a thiophene (sulfur-containing heterocycle).
  • Molecular formula: C₉H₁₅NOS; molecular weight: 185.29 g/mol .

Key Properties :

  • The sulfur atom in thiophene may enhance electrophilicity compared to pyridine’s nitrogen, altering reactivity in nucleophilic substitutions or metal coordination.
  • Discontinued by suppliers (e.g., Biosynth), suggesting challenges in synthesis, stability, or commercial demand .

4-(4'-Methyl-[2,2'-bipyridin]-4-yl)butan-2-ol

Structural Differences :

  • Contains a bipyridine core instead of a single pyridine ring.
  • Molecular formula: C₁₅H₁₇N₂O ; molecular weight: 247.32 g/mol .

Key Properties :

  • The bipyridine structure enables metal chelation , making it suitable for catalytic or photochemical applications.
  • Higher hazard profile: Classified as H302 (harmful if swallowed) , H315 (skin irritation) , and H335 (respiratory irritation) .

4-(Pyridin-3-yl)butan-1-ol

Structural Differences :

  • Lacks the amino group and has a hydroxyl group at the 1-position of the butanol chain.
  • Molecular formula: C₉H₁₃NO; molecular weight: 151.21 g/mol .

Key Properties :

  • Commercially available (e.g., Aaron Chemicals LLC), with pricing ranging from $13/100 mg to $378/10 g .

Data Table: Comparative Analysis

Compound Molecular Formula Molecular Weight (g/mol) Key Functional Groups Commercial Availability Hazard Profile
4-((Pyridin-3-ylmethyl)amino)butan-2-ol C₁₀H₁₅N₂O 179.25 Pyridine, amino, hydroxyl Discontinued Not specified
4-[(Thiophen-3-ylmethyl)amino]butan-2-ol C₉H₁₅NOS 185.29 Thiophene, amino, hydroxyl Discontinued Not specified
4-(4'-Methyl-bipyridin-4-yl)butan-2-ol C₁₅H₁₇N₂O 247.32 Bipyridine, hydroxyl Available H302, H315, H335
4-(Pyridin-3-yl)butan-1-ol C₉H₁₃NO 151.21 Pyridine, hydroxyl Available Not specified

Research Findings and Implications

  • Electronic Effects : The pyridine ring in the target compound provides a basic nitrogen for hydrogen bonding, whereas thiophene analogs may engage in π-π stacking or sulfur-based interactions .
  • Synthetic Challenges : Discontinuation of the target compound and its thiophene analog may reflect difficulties in synthesis (e.g., protection/deprotection steps, as seen in ’s piperidin-4-ol synthesis) .
  • Safety Considerations : The bipyridine derivative’s higher toxicity suggests stricter handling requirements compared to simpler pyridine alcohols .

Biological Activity

4-((Pyridin-3-ylmethyl)amino)butan-2-ol is an organic compound with significant biological activity, characterized by its unique structure that integrates a pyridine ring and a butanol moiety. This article delves into its biological properties, mechanisms of action, and potential therapeutic applications based on diverse research findings.

Chemical Structure and Properties

The molecular formula of 4-((Pyridin-3-ylmethyl)amino)butan-2-ol is C12H16N2O, indicating the presence of carbon, hydrogen, nitrogen, and oxygen. The compound's structure facilitates interactions with various biological targets, making it a subject of interest in medicinal chemistry.

Research suggests that 4-((Pyridin-3-ylmethyl)amino)butan-2-ol may exert its biological effects through:

  • Enzyme Inhibition : The compound may inhibit specific enzymes involved in disease processes, thus modulating metabolic pathways.
  • Receptor Activation : It could activate receptors that trigger therapeutic responses, potentially influencing neurotransmitter systems or other signaling pathways.

Antimicrobial Properties

Compounds similar to 4-((Pyridin-3-ylmethyl)amino)butan-2-ol have shown antimicrobial activity. Studies indicate that derivatives with pyridine rings often exhibit enhanced activity against various bacterial strains. This suggests potential applications in developing new antimicrobial agents.

Anti-inflammatory Effects

The compound may also possess anti-inflammatory properties. Research indicates that structurally related compounds can inhibit pro-inflammatory cytokines and enzymes like cyclooxygenase (COX), which are crucial in inflammatory responses.

Anticancer Potential

There is emerging evidence supporting the anticancer properties of 4-((Pyridin-3-ylmethyl)amino)butan-2-ol. Similar compounds have been shown to inhibit dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis and repair in cancer cells. By inhibiting DHFR, these compounds can reduce the proliferation of cancerous cells .

Comparative Analysis with Related Compounds

To better understand the uniqueness of 4-((Pyridin-3-ylmethyl)amino)butan-2-ol, a comparison with structurally similar compounds is presented below:

Compound NameStructure FeaturesKey Biological Activity
4-(Pyridin-2-yloxy)butan-1-oneDifferent substituent on the butanol chainDistinct reactivity due to functional groups
4-Aminobutan-2-olLacks the pyridine ringLimited interaction capabilities
Pyridin-3-carboxylic acidContains a carboxylic acid functional groupAlters chemical properties

This table highlights how the combination of the pyridine ring and amino alcohol functional group in 4-((Pyridin-3-ylmethyl)amino)butan-2-ol contributes to its unique biological profile compared to related compounds.

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound:

  • In vitro Studies : Laboratory experiments demonstrated that 4-((Pyridin-3-ylmethyl)amino)butan-2-ol can inhibit certain cancer cell lines, showing promise as a potential anticancer agent.
  • Animal Models : In vivo studies on mice indicated that administration of this compound led to significant reductions in inflammatory markers, supporting its anti-inflammatory potential.
  • Pharmacokinetics : Research into the pharmacokinetic profile revealed favorable absorption and distribution characteristics, suggesting good bioavailability which is crucial for therapeutic efficacy .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.